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Compound of Interest

Compound Name: WHN-88

Cat. No.: B15608741

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
WHN-88, a potent and selective Porcupine (PORCN) inhibitor. As a compound used in cancer
research to inhibit Wnt/B-catenin signaling, WHN-88 should be handled with the utmost care
and treated as a cytotoxic agent.[1][2][3][4] Adherence to these procedures is vital for
laboratory safety and environmental protection.

Physicochemical and Safety Data

While a specific Safety Data Sheet (SDS) for WHN-88 is not publicly available, the following
information has been compiled from supplier data and general knowledge of similar chemical
compounds.
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Identifier Value

2-(3,5-diiodo-4-oxopyridin-1(4H)-yl)-N-(5-
phenylpyridin-2-yl) acetamide

Chemical Name

CAS Number 2490686-86-5[2]
Molecular Formula C18H13I2N302
Molecular Weight 557.12 g/mol [3]
Appearance Solid

Potent cytotoxic agent. Suspected genotoxic,
Known Hazards ) i
mutagenic, or teratogenic effects.[5]

Personal Protective Equipment (PPE) Requirements

Due to its cytotoxic nature, stringent PPE protocols must be followed when handling WHN-88 in
any form, including during disposal procedures.

Equipment Specification

Two pairs of chemotherapy-rated, powder-free

Gloves o
nitrile gloves.
Eye Protection Chemical splash goggles or a full-face shield.
Disposable, solid-front gown with tight-fitting
Lab Coat

cuffs.

Resoirat A NIOSH-approved respirator is recommended
espirator
P Y if there is a risk of aerosolization.

Step-by-Step Disposal Procedures

The primary and universally accepted method for the disposal of cytotoxic waste is high-
temperature incineration by a licensed hazardous waste disposal service.[6] Chemical
neutralization in a laboratory setting is not recommended without a validated protocol specific
to WHN-88.
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Segregation and Collection of WHN-88 Waste

Proper segregation of waste at the point of generation is critical to prevent cross-contamination
and ensure safe disposal.

Waste Type Description Container Type Labeling

Leak-proof, puncture-

Contaminated PPE resistant container
(gloves, gowns), with a secure lid, lined ]
) ) ) "Cytotoxic Waste for
Solid Waste absorbent pads, with a designated ] ]
) ] Incineration”
empty vials, cytotoxic waste bag
plasticware. (typically yellow or
purple).
Contaminated
_ Puncture-proof, leak- ]
needles, syringes, "Cytotoxic Sharps for
Sharps Waste _ _ proof sharps _ _
pipette tips, glass ) Incineration”
. container.
vials.
Unused or expired Leak-proof, shatter- o
) ] ) "Cytotoxic Liquid
o solutions of WHN-88, resistant container
Liquid Waste ) ) Waste for
contaminated with a secure screw _ _
Incineration”
solvents. cap.

Experimental Protocol: Decontamination of Working
Surfaces

This protocol outlines the procedure for decontaminating surfaces after handling WHN-88.
« Initial Decontamination: Wipe all potentially contaminated surfaces with a detergent solution.
e Rinsing: Thoroughly wipe the surfaces with distilled water.

o Final Decontamination: Wipe the surfaces with 70% ethanol or another appropriate
laboratory disinfectant.
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o Waste Disposal: All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as
solid cytotoxic waste.

Visual Guide to WHN-88 Disposal Workflow

The following diagram illustrates the logical steps for the safe disposal of WHN-88 waste.
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Caption: Logical workflow for the proper disposal of WHN-88 waste.
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Signaling Pathway of WHN-88

WHN-88 is an inhibitor of Porcupine (PORCN), an enzyme essential for the secretion of Wnt
ligands. By inhibiting PORCN, WHN-88 blocks the Wnt signaling pathway, which is often
dysregulated in cancer.
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Caption: Inhibition of the Wnt signaling pathway by WHN-88.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidelines and regulations regarding cytotoxic waste disposal, as local rules may
vary. Always prioritize safety and compliance in the handling and disposal of potent research
chemicals like WHN-88.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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